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Compound of Interest

Compound Name: Urb602

Cat. No.: B1682065

This guide provides immediate safety, handling, and disposal protocols for Urb602, tailored for
research, scientific, and drug development professionals. The information is intended to
supplement, not replace, your institution's standard safety procedures and a thorough review of
the complete Safety Data Sheet (SDS) for this product.

Hazard Identification and Precautionary Measures

Urb602 is a selective inhibitor of monoacylglycerol lipase (MAGL).[1] While some safety data
sheets (SDS) classify it as not a hazardous substance, others indicate potential for respiratory
sensitization and aquatic toxicity.[2] Therefore, it is prudent to treat this compound as
hazardous until more definitive information is available.[3]

Primary Hazards:

 Inhalation: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2]
» Contact: Avoid contact with eyes, skin, and clothing.[3]

e Ingestion: Do not ingest.[3]

Researchers must wash hands and surfaces thoroughly after handling.[3]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical for the safe handling of Urb602. The following

equipment is mandatory:

PPE Category

Specification

Rationale

Hand Protection

Impervious gloves (e.g., nitrile,
vinyl, or latex). Dispose of

contaminated gloves after use.

[2]141(5]

Prevents direct skin contact

with the compound.[5]

Eye Protection

Safety glasses or goggles.[4]

Protects eyes from splashes or

aerosolized particles.

Respiratory Protection

In case of inadequate
ventilation or when handling
the solid form, wear a NIOSH-

approved respirator.[2][5]

Mitigates the risk of inhaling
dust particles, which may

cause sensitization.[2]

Body Protection

Alab coat and full-length pants
should be worn. Ensure no
skin is exposed between pants

and closed-toe shoes.[5]

Prevents accidental skin
contact and contamination of

personal clothing.[4]

Chemical and Physical Properties

Below is a summary of the key physical and chemical properties of Urb602.
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Property Value

N-[1,1'-biphenyl]-3-yl-carbamic acid, cyclohexyl
Formal Name

ester[3]
Molecular Formula C19H21NO2[3]
Formula Weight 295.4 g/mol [3]
Appearance Crystalline solid[3]
Purity >98%(3]
UV/Vis Maximum (Amax) 236 nm[3]
CAS Number 565460-15-3[3]

Safe Handling and Storage Protocols

Storage:

e Solid Form: Store the crystalline solid at -20°C for long-term stability (= 4 years).[3] Some
suppliers recommend storage at +4°C.

e Stock Solutions: For prepared stock solutions, store at -80°C for up to 2 years or at -20°C for
up to 1 year.[6]

e Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[3]

Handling Workflow: The following diagram outlines the essential step-by-step process for safely
handling Urb602 in a laboratory setting.
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Preparation Phase

1. Risk Assessment
Review SDS & Procedures

:

2. PPE Selection
Don appropriate gear

:

3. Workspace Prep
Ensure ventilation & clear area

Proceed to handling

Handling Phase

4. Weighing
Handle solid in ventilated enclosure

l

5. Dissolution
Prepare stock solution with inert gas

l

6. Experimentation
Conduct research protocols

Complete experiment

Post-Handvling Phase

7. Decontamination
Clean workspace & equipment

l

8. Waste Segregation
Separate liquid/solid waste

:

9. Disposal
Dispose via approved waste plant

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Urb602.
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Experimental Protocols: Solution Preparation

Stock Solution Preparation: Urb602 is supplied as a crystalline solid.[3] To prepare a stock
solution, dissolve the compound in an organic solvent of choice, such as DMSO, ethanol, or
dimethylformamide (DMF).[3] The solvent should be purged with an inert gas before use.[3]

Solubility Data:

Solvent Approximate Solubility
DMSO 30 mg/mL[1][3]
Dimethylformamide (DMF) 30 mg/mL[3]

Ethanol 10 mg/mL[1][3]

1:1 Solution of DMSO:PBS (pH 7.2) 0.25 mg/mL[3]

Aqueous Solution Preparation: Urb602 is sparingly soluble in aqueous buffers.[3] For
experiments requiring an aqueous solution, first dissolve the compound in DMSO and then
dilute with the aqueous buffer of choice.[3]

Emergency Procedures and Disposal

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[2][4]

» Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area
with plenty of water.[4]

o Eye Contact: Rinse eyes thoroughly with plenty of water. Remove contact lenses if present
and easy to do so.[4]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Make the victim drink water (two
glasses at most) and consult a doctor if feeling unwell.[4]

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.
Do not let the product enter drains. Cover the spill with an inert, liquid-absorbent material (e.g.,
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Chemizorb®), collect it, and place it in a suitable container for disposal.

Disposal Plan: All waste containing Urb602, including contaminated materials and excess
solutions, must be disposed of in accordance with institutional, local, and national regulations.
The primary method of disposal is through an approved waste disposal plant.[2] Do not dispose
of it into the environment.[2] Contaminated containers should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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